Cas no 1083402-30-5 (Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate)

Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate is a fluorinated pyrrolidinone derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a 4-fluorophenyl group and a β-keto ester moiety, offering versatility as an intermediate in medicinal chemistry. The compound’s ketone and ester functionalities enable further derivatization, while the fluorine substitution may enhance metabolic stability in drug design. Its well-defined molecular architecture makes it suitable for exploring structure-activity relationships in bioactive compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and development settings. Proper handling and storage under inert conditions are recommended to maintain stability.
Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate structure
1083402-30-5 structure
Product Name:Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate
CAS No:1083402-30-5
MF:C14H14FNO4
MW:279.263667583466
CID:4679435
Update Time:2025-06-11

Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate
    • 3-[1-(4-Fluoro-phenyl)-5-oxo-pyrrolidin-3-yl]-3-oxo-propionic acid methyl ester
    • methyl 3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-oxopropanoate
    • Inchi: 1S/C14H14FNO4/c1-20-14(19)7-12(17)9-6-13(18)16(8-9)11-4-2-10(15)3-5-11/h2-5,9H,6-8H2,1H3
    • InChI Key: UBCDHORLUJIIEH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(CC(C(CC(=O)OC)=O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Topological Polar Surface Area: 63.7

Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM485437-1g
Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate
1083402-30-5 97%
1g
$291 2023-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1657247-5g
Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate
1083402-30-5 98%
5g
¥11902.00 2024-08-09

Additional information on Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate (CAS No. 1083402-30-5)

Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate (CAS No. 1083402-30-5) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This ester derivative features a pyrrolidinone core, a 4-fluorophenyl substituent, and a 3-oxopropanoate moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structure has garnered attention in the context of targeted drug design and bioactive molecule synthesis, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s CAS No. 1083402-30-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or metabolic modulator, given the rising demand for novel anti-inflammatory and neuroprotective agents. Recent publications highlight its utility in fragment-based drug discovery, a hot topic in AI-driven drug development.

From a synthetic chemistry perspective, Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate exemplifies modern green chemistry principles. Its synthesis often involves catalytic asymmetric methods or microwave-assisted reactions, addressing the growing emphasis on sustainable synthesis. The incorporation of a fluorine atom enhances its metabolic stability, a key consideration in medicinal chemistry optimization—a frequent query in pharma forums and patent analyses.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques central to quality control in API manufacturing. Its logP and solubility profiles are also critical data points for researchers investigating drug-likeness—a trending topic in computational chemistry circles. Notably, the 5-oxopyrrolidin fragment is structurally analogous to several FDA-approved drugs, sparking discussions about its repurposing potential in orphan drug development.

In material science, the 4-fluorophenyl group contributes to π-stacking interactions, making this compound a candidate for organic electronic materials. This aligns with the surge in searches for non-fullerene acceptors in solar cell research. Furthermore, its ester functionality allows for facile derivatization, a feature exploited in combinatorial chemistry workflows—a subject of numerous webinars and grant proposals.

Regulatory-wise, the compound’s GHS classification and handling protocols are often queried in laboratory safety forums. While not classified as hazardous under standard conditions, its thermal stability and storage conditions are documented in SDS sheets, a resource heavily trafficked by QC/QA professionals. The fluorine substitution also prompts discussions about environmental persistence, tying into broader debates on green solvents and waste minimization.

Market-wise, CAS 1083402-30-5 is cataloged by major chemical suppliers as a building block for custom synthesis. Pricing trends correlate with demand in contract research organizations (CROs), particularly those specializing in central nervous system (CNS) drug candidates. Its patent landscape reveals applications in neurodegenerative disease therapeutics, a sector experiencing exponential growth due to aging population demographics.

In conclusion, Methyl 3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-oxopropanoate represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its structural motifs and derivatization potential ensure its continued relevance in academic research and industrial R&D, answering pressing questions in today’s drug discovery pipelines and sustainable chemistry initiatives.

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